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Introduction to Functional Group Interconversion
(FGI)
Functional Group Interconversion (FGI) is a cornerstone of modern organic synthesis and a

critical strategic tool in retrosynthesis. It involves the transformation of one functional group into

another to facilitate a key bond disconnection or to set up the molecule for a subsequent

strategic transformation. In the context of retrosynthesis, FGI allows chemists to navigate

complex synthetic pathways by simplifying the target molecule into more readily available

starting materials. The decision to employ an FGI is a strategic choice, often made when a

direct disconnection of a bond is not feasible or does not lead to viable synthetic precursors.

The Strategic Role of FGI in Retrosynthesis
Retrosynthetic analysis involves breaking down a complex target molecule into simpler,

commercially available starting materials. This process relies on two primary operations:

disconnections, which are the imaginary breaking of bonds, and Functional Group

Interconversions (FGIs).

The decision-making process in retrosynthesis often involves choosing between a direct

disconnection and an FGI followed by a disconnection. An FGI is typically employed when:
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A functional group in the target molecule is not suitable for a desired disconnection. For

instance, an alcohol may be converted to a better leaving group like a tosylate or halide to

enable a nucleophilic substitution.

The desired disconnection leads to unstable or unavailable synthons. FGI can transform the

functionality to generate more stable and synthetically accessible fragments.

A functional group interferes with a planned reaction elsewhere in the molecule. In such

cases, the interfering group can be converted to a less reactive one (protection) and then

regenerated later in the synthesis (deprotection), which is a form of FGI.

Below is a diagram illustrating the logical relationship between FGI and disconnection in

retrosynthetic planning.
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Reaction Setup

Oxidation

Work-up and Purification

Dissolve oxalyl chloride in DCM

Cool to -78°C

Add DMSO dropwise

Add alcohol solution dropwise

Stir at -78°C

Add triethylamine

Warm to RT

Aqueous work-up

Dry and concentrate

Purify by chromatography
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To cite this document: BenchChem. [Application Notes and Protocols for Functional Group
Interconversion (FGI) in Retrosynthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10826671#functional-group-interconversion-
strategies-in-retrosynthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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